Benzyl pyridin-4-ylcarbamate
Cat. No. B2540288
CAS RN:
260262-86-0
M. Wt: 228.251
InChI Key: BYXMESOVSKFXEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Synthesis Analysis
The synthesis of Benzyl pyridin-4-ylcarbamate involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst followed by de-protection of the benzyl group and finally by making its salt .Molecular Structure Analysis
The molecular structure of Benzyl pyridin-4-ylcarbamate can be analyzed using various spectroscopic techniques such as FT-IR, 1H, 13C {1H} NMR spectroscopy, and elemental analysis . The structure of the molecules was prepared and optimized by Marvin Sketch .Chemical Reactions Analysis
The chemical reactions of Benzyl pyridin-4-ylcarbamate can be studied using a variety of electroanalytical tools. These tools can investigate redox-active intermediates: from voltammetry to in situ spectroelectrochemistry and scanning electrochemical microscopy . The physical model is adjusted to reflect the chemical reactivity and can describe processes such as irreversible reactions, dimerisation, and disproportionation .Scientific Research Applications
- Benzyl pyridin-4-ylcarbamate has been investigated as a potent and selective inhibitor of EZH2 , a key component of the Polycomb repressive complex 2 (PRC2) . PRC2 plays a major role in transcriptional silencing by methylating lysine 27 of histone 3. Dysregulation of EZH2 is associated with certain malignancies, making it an attractive target for cancer therapy .
- In preclinical studies, Benzyl pyridin-4-ylcarbamate (CPI-1205) demonstrated robust antitumor effects in a Karpas-422 xenograft model . Administered at 160 mg/kg BID, it showed promise as a potential therapeutic agent for B-cell lymphomas and other malignancies .
- The structural resemblance of Benzyl pyridin-4-ylcarbamate to purines prompted investigations into its pharmacological potential. It was found to exhibit synergy with DPP-4 inhibition and may play a role in modulating somatostatin receptor subtype 5 (SSTR5) activity .
- The heterocyclic ring system of Benzyl pyridin-4-ylcarbamate bears structural similarity to purines. Researchers have explored its potential therapeutic significance due to this resemblance. It could be relevant in various disease conditions .
- Benzyl pyridin-4-ylcarbamate derivatives have been designed as inhibitors of acetyl-CoA carboxylase (ACC) . ACC plays a crucial role in fatty acid biosynthesis and oxidation. These compounds show promise in modulating lipid metabolism and may have implications for obesity and related disorders .
- Benzyl pyridin-4-ylcarbamate serves as a precursor for the synthesis of bicyclic carbamates, which are intermediates in the preparation of Sedum alkaloid derivatives . These alkaloids exhibit diverse biological activities and have been studied for their potential therapeutic applications .
Histone Methyltransferase Inhibition
Antitumor Effects
Somatostatin Subtype 5 (SSTR5) Antagonism
Fused Imidazopyridine Ring System
Acetyl-CoA Carboxylase Inhibition
Sedum Alkaloid Derivatives
properties
IUPAC Name |
benzyl N-pyridin-4-ylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c16-13(15-12-6-8-14-9-7-12)17-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXMESOVSKFXEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>34.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47204182 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Benzyl pyridin-4-ylcarbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclohexyl-2-(4-fluorobenzyl)-4-methyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2540210.png)
![1-Methyl-8-(2-methylphenyl)-1,3,5-trihydroimidazolidino[1,2-h]purine-2,4-dione](/img/structure/B2540214.png)
![9-hydroxy-2H,3H-[1,4]dioxino[2,3-g]quinoline-8-carboxylic acid](/img/structure/B2540216.png)
![N,N-diethyl-2-{2-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazol-1-yl}acetamide](/img/structure/B2540219.png)
![N-(1-cyanocyclopentyl)-2-(2',5'-dioxospiro[1,2-dihydroindene-3,4'-imidazolidine]-1'-yl)acetamide](/img/structure/B2540227.png)
![2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-(2,4-dimethoxyphenyl)acetamide](/img/structure/B2540228.png)